BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 2-
Methyl 5-cyclohexylpentanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl 5-cyclohexylpentanol

Cat. No.: B8338738

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for
the handling of 2-Methyl 5-cyclohexylpentanol in a laboratory setting. Adherence to these
guidelines is essential to ensure personnel safety and environmental protection.

Hazard Identification and Quantitative Data

2-Methyl 5-cyclohexylpentanol is a chemical compound with moderate acute toxicity and
significant environmental hazards. The primary concerns are its classification as very toxic to
aquatic life with long-lasting effects, and it may be harmful if swallowed or comes into contact
with skin.[1] Some data also suggests it may cause skin and eye irritation.[1][2]

The following table summarizes key quantitative data for 2-Methyl 5-cyclohexylpentanol.
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Property Value Source
Molecular Formula C12H240 PubChem|[3]
Molecular Weight 184.32 g/mol PubChem][3]

Colorless clear liquid
Appearance ) The Good Scents Company[4]
(estimated)

- : 250.00 °C @ 760.00 mm Hg
Boiling Point ] The Good Scents Company[4]
(estimated)

_ > 93.3 °C (> 200.0 °F) Closed _
Flash Point Vigon[1]
Cup

Acute Dermal LD50 (Rat) > 2000 mg/kg Vigon[1]

Occupational Exposure Limits No specific limits (PEL, TLV)

] Vigon[1]
(OELs) established

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The selection of PPE
should be based on a thorough risk assessment of the specific laboratory procedures being
performed.
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PPE Category Recommended Equipment  Specifications and Use

Must meet ANSI Z87.1
Eye and Face Protection Chemical splash goggles standards. Essential for all
handling procedures.

Disposable nitrile gloves

o provide good short-term
- Gloves: Nitrile or neoprene )
] protection; for prolonged
) ) gloves- Lab Coat: Chemical-
Skin Protection ) contact, consult the glove
resistant lab coat- Footwear: )
manufacturer's resistance
Closed-toe shoes )
guide. Lab coats must be fully

buttoned.

Use in a well-ventilated area or
a chemical fume hood. If
) ) Not generally required with significant aerosolization is
Respiratory Protection o o
adequate ventilation expected or ventilation is poor,
a NIOSH-approved respirator

may be necessary.

Operational Plan: Handling and Storage

Handling:

Ventilation: Always handle 2-Methyl 5-cyclohexylpentanol in a well-ventilated area. For
procedures with a risk of generating aerosols or vapors, a chemical fume hood is required.

e Avoid Contact: Prevent all contact with skin, eyes, and clothing. Do not ingest or inhale.

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn. Remove contaminated clothing immediately and wash before reuse. Do not eat, drink,
or smoke in the handling area.

« Ignition Sources: While the flash point is high, keep away from strong oxidizing agents and
sources of ignition as a general precaution.

Storage:
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o Container: Keep the container tightly closed and stored in a cool, dry, and well-ventilated
place.

e Incompatibilities: Store away from strong oxidizing agents.

o Labeling: Ensure all containers are clearly and accurately labeled.
Emergency Procedures and Spill Response
Exposure Response:

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if
irritation develops or persists.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek medical attention.

Spill Response Plan: A logical workflow for responding to a chemical spill is outlined below.
This procedure is designed to be followed sequentially to ensure safety and proper cleanup.
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Preparation & Assessment

Spill Occurs

i

Assess Spill Size & Risk
(Minor vs. Major)

Minor Spill Major Spi

Minor Spill Resp vanse Major Spill Response

Alert Personnel in Immediate Area Evacuate Immediate Area

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

;

Contain Spill with Absorbent Material
(e.g., sand, vermiculite)

'

Absorb Spilled Liquid

'

Collect Contaminated Material
into a Labeled, Sealable Container

Notify EH&S / Emergency Response

Isolate the Area
(Close doors, restrict access)

Y

Decontaminate Spill Area
with Soap and Water

Waste IDisposal

Dispose of as Hazardous Waste

(Follow Institutional Procedures)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plan
Waste Characterization:
e Due to its classification as very toxic to aquatic life with long-lasting effects, all waste

containing 2-Methyl 5-cyclohexylpentanol must be treated as hazardous environmental
waste.[3]

Collection and Segregation:

o Contaminated Materials: All materials used to clean up spills (absorbents, gloves, etc.) must
be collected and placed in a designated, sealed, and clearly labeled hazardous waste
container.

¢ Unused Chemical: Unused or unwanted 2-Methyl 5-cyclohexylpentanol must be disposed
of as hazardous chemical waste. Do not pour down the drain.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., acetone
or ethanol). The rinsate must be collected and disposed of as hazardous waste. Once
cleaned, the container can be disposed of according to institutional guidelines for non-
hazardous waste.

Disposal Procedure:

» Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EH&S) department or a licensed hazardous waste disposal contractor.

» Ensure all waste containers are properly labeled with the chemical name and associated
hazards.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclohexylpentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8338738#personal-protective-equipment-for-
handling-2-methyl-5-cyclohexylpentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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